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Compound of Interest

Compound Name: Fenobucarb-d3

Cat. No.: B12407641

Essential Safety and Handling Guide for
Fenobucarb-d3

This guide provides critical safety and logistical information for the handling and disposal of
Fenobucarb-d3, a deuterium-labeled carbamate insecticide. Researchers, scientists, and drug
development professionals should adhere to these procedures to ensure personal safety and
minimize environmental contamination.

Chemical Identifier:

e Product Name: Fenobucarb-d3

e Synonyms: 2-sec-Butylphenyl methylcarbamate-d3, BPMC-d3

e CAS Number: Not available for deuterated form (Parent compound: 3766-81-2)[1]

Hazard Summary: Fenobucarb-d3 is considered a hazardous substance.[2] It is harmful if
swallowed and toxic in contact with skin.[2] The compound is very toxic to aquatic life and may
cause long-term adverse effects in the aquatic environment.[1][2]

Personal Protective Equipment (PPE)

Proper PPE is mandatory when handling Fenobucarb-d3 to prevent exposure. The following
table summarizes the required equipment.
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Body Part Required PPE Specifications
o Nitrile or other resistant
Hands Chemical impermeable gloves ]
material.
Safety goggles with side- Conforming to EN 166 (EU) or
Eyes/Face ) )
shields or face shield NIOSH (US) standards.
Fire/flame resistant and
Body Protective clothing impervious clothing. A lab coat

is the minimum requirement.

Required if exposure limits are
Resnirat Full-face respirator or suitable exceeded, if irritation is
espiratory ) ] ] ]
respiratory equipment experienced, or in case of

insufficient ventilation.

Operational Plan: Safe Handling Procedures

Adherence to the following step-by-step procedures is crucial for minimizing risk during the
handling of Fenobucarb-d3.

1. Preparation and Engineering Controls:

o Work in a well-ventilated area, such as a chemical fume hood. Good general ventilation
(typically 10 air changes per hour) should be used.

o Ensure an eyewash station and safety shower are readily accessible.
e Remove all sources of ignition.

» Keep the compound away from incompatible materials such as oxidizing agents (e.qg.,
nitrates, oxidizing acids, chlorine bleaches).

2. Handling the Compound:
» Wear all required PPE as specified in the table above.

¢ Avoid contact with skin and eyes.
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. Storage:

Avoid the formation of dust and aerosols.

Wash hands thoroughly after handling.

Store in the original, tightly closed container.

Do not eat, drink, or smoke when using this product.

Store in a cool, dry, and well-ventilated place away from incompatible materials.

Emergency and Disposal Plan

Immediate and appropriate action is critical in the event of an emergency. All waste must be

handled in accordance with local, state, and federal regulations.

First Aid Measures

Exposure Route

First Aid Procedure

Ingestion

If swallowed, get medical help immediately.
Rinse mouth. Do not use mouth-to-mouth

resuscitation if the victim ingested the chemical.

Skin Contact

Take off contaminated clothing immediately.
Wash off with soap and plenty of water. Consult

a doctor.

Eye Contact

Rinse with pure water for at least 15 minutes.

Consult a doctor.

Inhalation

Move the victim into fresh air. If breathing is
difficult, give oxygen. If not breathing, give
artificial respiration and consult a doctor

immediately.

Accidental Release Measures (Spill Protocol)

In the event of a spill, follow these steps to ensure safety and proper cleanup.
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» Evacuate and Secure the Area:
o Clear the area of all personnel and move upwind.
o Remove all ignition sources.

o Alert Emergency Responders:

o Notify your institution's safety office or emergency responders, informing them of the
location and nature of the hazard.

e Contain and Clean the Spill:

o

Wear the appropriate PPE, including respiratory protection.

[¢]

Use dry clean-up procedures and avoid generating dust.

[¢]

Collect the spilled material using non-sparking tools and place it in a suitable, labeled
container for waste disposal.

[e]

Prevent the chemical from entering drains, as it is very toxic to aquatic life.
» Decontaminate and Ventilate:
o Clean the spill area thoroughly.

o Ventilate the area.

Disposal Plan

Fenobucarb-d3 and its container must be disposed of as hazardous waste.
o Waste Collection: Collect waste material in a suitable, labeled container.

» Disposal Regulations: All waste must be handled in accordance with local, state, and federal
regulations. Consult your institution's Waste Management Authority for specific disposal
options.
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e Environmental Protection: Avoid release to the environment. Puncture containers to prevent
re-use and bury at an authorized landfill if permitted by local regulations.

Experimental Workflow Visualization

The following diagram illustrates the logical workflow for responding to a Fenobucarb-d3 spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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